![molecular formula C15H20N2 B1454350 8-methyl-2,3,3a,4,5,6,6a,11a-octahydro-1H-pyrazino[3,2,1-jk]carbazole CAS No. 67818-83-1](/img/structure/B1454350.png)
8-methyl-2,3,3a,4,5,6,6a,11a-octahydro-1H-pyrazino[3,2,1-jk]carbazole
Overview
Description
Molecular Structure Analysis
The molecular structure of 8-methyl-2,3,3a,4,5,6,6a,11a-octahydro-1H-pyrazino[3,2,1-jk]carbazole consists of 15 carbon atoms, 20 hydrogen atoms, and 2 nitrogen atoms. It contains a total of 40 bonds, including aromatic bonds and multiple bonds. The compound has several ring systems, including five-membered, six-membered, nine-membered, ten-membered, and eleven-membered rings .
Scientific Research Applications
Synthesis and Chemical Properties
- Synthetic Methodologies : A laboratory method for synthesizing pirazidol, a derivative of the compound, involves the reaction of α-bromoacetaldehyde dibutylacetal, ammonium acetate, and 1,2,3,4-tetrahydro-6-methyl-1-ketocarbazole in acetic acid, demonstrating the chemical's versatility in pharmaceutical preparation (Grinev, Krichevskii, & Romanova, 1983).
- Crystal Structures : Detailed structural analysis through crystallography provided insights into the molecular conformation and intermolecular interactions of carbazole derivatives, shedding light on the potential for creating targeted molecular designs for specific scientific applications (Sundar et al., 2011).
Pharmacological Applications
- Antidepressant Properties : Studies have explored the pharmacological effects of pirlindole (a derivative) as an antidepressant, investigating its mechanism of action through monoamine oxidase inhibition, without delving into clinical usage or side effects (Medvedev et al., 1998).
- Antifungal Activity : Research on carbazole derivatives highlighted their potential antifungal properties, with specific emphasis on the structural role of the carbazole skeleton in pharmacologically active compounds. This study opens avenues for exploring novel antifungal agents based on the carbazole structure (Chylewska et al., 2020).
Metabolic Studies
- Metabolism in Rats : Investigations into the metabolism of pyrazidol, a closely related compound, in rats have provided valuable insights into its metabolic pathways, potentially guiding the development of more effective and safer therapeutic agents (Anisimova et al., 1996).
properties
IUPAC Name |
12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-10(15),11,13-triene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13/h5-6,9,11,13,15-16H,2-4,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMKHTMHRPNKUFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N3CCNC4C3C2CCC4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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